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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

Disclaimer: A specific Safety Data Sheet (SDS) for butylcyclooctane (CAS No. 16538-93-5)
was not publicly available at the time of this writing.[1][2] The following guidance is based on
the safety protocols for structurally similar flammable hydrocarbons, such as cyclooctane, and
general best practices for the disposal of hazardous chemical waste. Researchers, scientists,
and drug development professionals should always consult their institution's Environmental
Health and Safety (EHS) department for specific disposal procedures and to ensure
compliance with local, state, and federal regulations.

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For substances like butylcyclooctane, a flammable hydrocarbon,
adherence to established protocols is essential to mitigate risks of fire, explosion, and
environmental contamination. This guide provides a procedural framework for the safe handling
and disposal of butylcyclooctane in a laboratory setting.

Immediate Safety and Handling Protocols

Before beginning any procedure that involves butylcyclooctane, it is imperative to be familiar
with the appropriate safety measures. Given its likely classification as a flammable liquid, the
following precautions, based on guidelines for similar substances, should be observed.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.
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» Hand Protection: Use nitrile rubber gloves. Always inspect gloves prior to use and use proper
glove removal technique to avoid skin contact.

» Skin and Body Protection: A lab coat or other protective clothing should be worn. In case of
splashes, immediately remove contaminated clothing and rinse the affected skin area with
water.[3][4]

o Respiratory Protection: If working in an area with inadequate ventilation or with the potential
for vapor generation, use a respirator with an appropriate organic vapor cartridge.

Safe Handling and Storage:
o Work in a well-ventilated area, preferably within a chemical fume hood.
o Keep containers tightly closed when not in use.[3]

» Store in a cool, dry, and well-ventilated area away from sources of ignition such as heat,
sparks, and open flames.[5]

e Ground and bond containers when transferring material to prevent static discharge.

o Use only non-sparking tools and explosion-proof equipment.[5][6]

Comparative Safety Data for Flammable Hydrocarbons

While specific quantitative data for butylcyclooctane is not available, the following table
provides key safety metrics for cyclooctane, a structurally similar flammable liquid, to offer a
frame of reference for its potential hazards.
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Property Cyclooctane (CAS No. 292-64-8)
Flash Point 28 °C (82.4 °F)

Boiling Point 152 °C (305.6 °F)

Ignition Temperature 290 °C (554 °F)

Flammability Flammable liquid and vapor.[5]

May be harmful if swallowed and enters
Hazards airways. Very toxic to aquatic life with long-

lasting effects.

Step-by-Step Disposal Procedure for
Butylcyclooctane

The disposal of butylcyclooctane must be managed as hazardous waste. Under no
circumstances should it be poured down the drain or disposed of in regular trash.[7]

Step 1: Waste Identification and Segregation
« ldentify the waste as a flammable, non-halogenated hydrocarbon.

o Segregate butylcyclooctane waste from other waste streams, particularly from oxidizers
and corrosive materials.

Step 2: Containerization

o Collect waste butylcyclooctane in a designated, compatible container. Suitable containers
are typically glass or plastic-coated glass bottles.[8]

o Ensure the container is clean and was not previously used for incompatible chemicals.
e Do not fill the container to more than 80-90% of its capacity to allow for vapor expansion.
Step 3: Labeling

o Clearly label the waste container with a "Hazardous Waste" label.
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e The label must include:

o

The full chemical name: "Waste Butylcyclooctane"

[¢]

The approximate concentration and volume.

The date accumulation started.

[¢]

[e]

The associated hazards (e.g., "Flammable Liquid").
Step 4: Accumulation and Storage
o Keep the waste container tightly sealed except when adding waste.

o Store the container in a designated satellite accumulation area within or near the laboratory,
such as in a flammable safety cabinet.

o Ensure the storage area is well-ventilated and away from ignition sources.
Step 5: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or the
designated chemical waste coordinator to schedule a pickup.

e Provide all necessary information about the waste, as indicated on the label.

o Follow any additional instructions provided by the EHS department for transport to the
central accumulation area.

Step 6: Spill Management

 In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite
or sand.

o Collect the contaminated absorbent material in a sealed container and dispose of it as
hazardous waste.

o For larger spills, evacuate the area and contact your institution's emergency response team.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b100280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of butylcyclooctane.
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Caption: Workflow for the safe disposal of butylcyclooctane waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of butylcyclooctane, thereby protecting themselves, their colleagues, and the
environment. Always prioritize safety and consult with your institution's EHS department for
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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